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Compound of Interest

Compound Name: AS601245

Cat. No.: B1684336

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Diabetic nephropathy (DN) is a leading cause of end-stage renal disease, characterized by
progressive damage to the kidneys. A key signaling molecule implicated in the pathogenesis of
DN is the c-Jun N-terminal kinase (JNK). The activation of the JNK signaling pathway in
response to hyperglycemia and other diabetes-associated metabolic stresses contributes to
renal cell apoptosis, inflammation, and fibrosis. AS601245 is a selective, ATP-competitive
inhibitor of INK, demonstrating activity against all three JINK isoforms (JNK1, JNK2, and JNK3).
Its utility as a research tool lies in its ability to dissect the role of the JINK pathway in the
progression of diabetic nephropathy and to evaluate the therapeutic potential of JINK inhibition.

Mechanism of Action

AS601245 exerts its inhibitory effects by competing with ATP for binding to the catalytic site of
JNK. This prevents the phosphorylation of INK's downstream targets, thereby blocking the
signaling cascade that leads to cellular damage in the context of diabetic nephropathy. The
activation of the JNK pathway in renal cells, such as podocytes and mesangial cells, by high
glucose levels is a critical event in the development of DN. JNK activation can lead to
increased production of inflammatory cytokines, extracellular matrix proteins, and pro-apoptotic
factors, all of which contribute to the structural and functional deterioration of the kidney.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1684336?utm_src=pdf-interest
https://www.benchchem.com/product/b1684336?utm_src=pdf-body
https://www.benchchem.com/product/b1684336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Quantitative Data

The inhibitory activity of AS601245 against the human JNK isoforms is summarized in the table

below.
Target IC50 (nM)
hINK1 150[1]
hINK2 220[1]
hINK3 70[1]

Signaling Pathway

The JNK signaling pathway plays a crucial role in the cellular response to stress signals
prevalent in the diabetic milieu, such as hyperglycemia and oxidative stress. Inhibition of this
pathway by AS601245 can mitigate the pathological consequences.
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JNK signaling pathway in diabetic nephropathy.

Experimental Protocols
In Vivo Model: Streptozotocin (STZ)-Induced Diabetic

Nephropathy in Rodents

This protocol describes the induction of diabetes and subsequent treatment with AS601245 to
study its effects on the development of diabetic nephropathy.
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Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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